Cas no 1807226-44-3 (Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate)

Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate is a versatile intermediate in organic synthesis, particularly valued for its multifunctional reactivity. The presence of a bromomethyl group allows for nucleophilic substitution reactions, while the cyano and mercapto groups offer additional sites for functionalization, making it useful in constructing complex heterocycles and pharmacophores. The ester moiety further enhances its utility in coupling reactions or hydrolysis-based derivatization. This compound is commonly employed in medicinal chemistry and materials science due to its ability to serve as a precursor for thiol-containing or sulfur-based frameworks. Its stability under standard handling conditions ensures reliable performance in synthetic applications.
Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate structure
1807226-44-3 structure
Product Name:Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate
CAS No:1807226-44-3
MF:C10H8BrNO2S
MW:286.145020484924
CID:4954287
Update Time:2025-06-08

Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate
    • Inchi: 1S/C10H8BrNO2S/c1-14-10(13)8-2-6(4-11)7(5-12)3-9(8)15/h2-3,15H,4H2,1H3
    • InChI Key: JPKOTRULBSEPEG-UHFFFAOYSA-N
    • SMILES: BrCC1C(C#N)=CC(=C(C(=O)OC)C=1)S

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 288
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.1

Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015009701-250mg
Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate
1807226-44-3 97%
250mg
470.40 USD 2021-06-21
Alichem
A015009701-500mg
Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate
1807226-44-3 97%
500mg
855.75 USD 2021-06-21
Alichem
A015009701-1g
Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate
1807226-44-3 97%
1g
1,490.00 USD 2021-06-21

Additional information on Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate

Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate (CAS No. 1807226-44-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate, identified by its CAS number 1807226-44-3, is a compound of significant interest in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate functional groups, has emerged as a crucial intermediate in the synthesis of various biologically active agents. The presence of both bromomethyl and cyano substituents, coupled with the mercapto group, makes it a versatile building block for medicinal chemists exploring novel therapeutic entities.

The 5-bromomethyl moiety in Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate is particularly noteworthy for its reactivity. This group facilitates nucleophilic substitution reactions, allowing for the introduction of diverse functional units such as amines, thiols, and alcohols. Such transformations are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design. The ability to modify this bromomethyl group opens up numerous possibilities for generating derivatives with tailored pharmacological properties.

Complementing the bromomethyl functionality is the 4-cyano group. The cyano moiety not only contributes to the electronic properties of the molecule but also serves as a handle for further chemical manipulation. For instance, it can be reduced to an amine or converted into a carboxylic acid, expanding the synthetic toolkit available to medicinal chemists. This dual functionality makes Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate an invaluable asset in the pursuit of new drug candidates.

The 2-mercaptobenzoate backbone of this compound imparts additional reactivity and stability. The benzoate group is well-known for its role in enhancing solubility and metabolic stability, while the thiol (–SH) group is highly reactive and can participate in various coordination and coupling reactions. These features make Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate particularly useful in the synthesis of metal-based therapeutics and enzyme inhibitors.

In recent years, there has been growing interest in leveraging such multifunctional intermediates for the development of targeted therapies. For example, researchers have utilized Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate to construct inhibitors of kinases and other enzymes implicated in cancer progression. The bromomethyl group allows for facile coupling with biomolecules such as peptides and proteins, enabling the creation of potent small-molecule probes. Similarly, the cyano and mercapto groups provide opportunities for further derivatization, allowing chemists to fine-tune pharmacokinetic profiles.

The pharmaceutical industry has also explored derivatives of Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate for their potential in treating inflammatory and neurodegenerative disorders. By modifying the substituents on this scaffold, researchers have identified compounds that exhibit anti-inflammatory activity by modulating cytokine production or inhibiting inflammatory pathways. Additionally, the structural features of this molecule have been found to interact with specific targets in neurodegenerative diseases, offering hope for novel therapeutic strategies.

The synthetic methodologies involving Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate have seen significant advancements, particularly in flow chemistry and continuous manufacturing processes. These techniques enhance efficiency and scalability while minimizing waste generation—a critical consideration in modern drug development. Moreover, green chemistry principles have been integrated into synthetic routes involving this intermediate, emphasizing sustainable practices that align with global regulatory standards.

Recent studies have highlighted the role of Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate in combinatorial chemistry libraries. By systematically varying substituents on this core structure, researchers can generate large collections of compounds for high-throughput screening. This approach has led to the discovery of novel scaffolds with improved pharmacological properties, demonstrating the compound's versatility as a starting point for drug discovery initiatives.

The future prospects for Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate are promising, given its broad utility across multiple therapeutic areas. As computational chemistry advances, virtual screening techniques will likely be employed to identify optimal derivatives more efficiently than traditional methods allow. Furthermore, collaborations between academia and industry will drive innovation by combining expertise in synthetic chemistry with biological evaluation.

In conclusion, Methyl 5-bromomethyl-4-cyano-2-mercaptobenzoate (CAS No. 1807226-44-3) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique combination of functional groups enables diverse chemical modifications, making it indispensable for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its significance in drug development is poised to grow even further.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.